- Selective isomerization of a terminal olefin catalyzed by a ruthenium complex: the synthesis of indoles through ring-closing metathesis, Angewandte Chemie, 2002, 41(24), 4732-4734
Cas no 928-92-7 ((4E)-4-Hexen-1-ol)
(4E)-4-Hexen-1-ol is an unsaturated aliphatic alcohol with the molecular formula C₆H₁₂O, featuring a trans-configured double bond at the 4-position. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its terminal hydroxyl group and conjugated double bond make it a versatile building block for further functionalization, including oxidation, esterification, or polymerization. The (4E)-isomer offers distinct reactivity compared to its (4Z)-counterpart, often yielding higher selectivity in certain synthetic pathways. Its clear liquid form and moderate volatility facilitate handling in laboratory and industrial applications.
(4E)-4-Hexen-1-ol structure
Product Name:(4E)-4-Hexen-1-ol
CAS No:928-92-7
MF:C6H12O
MW:100.158882141113
MDL:MFCD00009713
CID:40269
PubChem ID:24854256
Update Time:2025-06-07
(4E)-4-Hexen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexen-1-ol
- 4-Hexen-1-ol,predominantly trans
- Hex-4-en-1-ol (Trans mainly)
- (E)-4-Hexen-1-ol
- trans-4-Hexenol
- Einecs 213-188-6
- FEMA 3430
- trans-4-hexen-1-ol
- trans-hex-4-en-1-ol
- (E)-Hex-4-en-1-ol
- 4-Hexen-1-ol, (4E)-
- 4-Hexen-1-ol, (E)-
- (4E)-4-Hexen-1-ol
- E-4-Hexen-1-ol
- ZHB2532C2H
- VTIODUHBZHNXFP-NSCUHMNNSA-N
- (E)-4-Hexenol
- FEMA No. 3430
- FCH4013137
- EBD3313922
- 4-Hexen-1-ol, predominantly tran
- (4E)-4-Hexen-1-ol (ACI)
- 4-Hexen-1-ol, (E)- (8CI)
- NSC 409218
- UNII-KD6QZU1YM7
- 4-Hexen-1-ol, >=96%, predominantly trans, FG
- D71247
- 4-Hexen-1-ol, predominantly trans, 97%
- CS-0163135
- 4-Hexen-1-ol pound notmixture of isomers pound notpredominantly trans
- UNII-ZHB2532C2H
- 4-HEXEN-1-OL, TRANS-
- AS-10588
- (4e)-hex-4-en-1-ol
- Q27295510
- 4-Hexen-1-ol, predominantly trans
- MFCD00009713
- EN300-95400
- AKOS022177872
- 6126-50-7
- InChI=1/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3/b3-2
- (E)-4-Hexen-1-ol; (E)-4-Hexen-1-ol; trans-4-Hexen-1-ol; trans-4-Hexenol
- SCHEMBL98125
- DTXSID40878841
- CHEBI:166837
- NS00079935
- AI3-34796
- DB-000102
- FEMA NO. 3430, E-
- 928-92-7
- DB-003638
- KD6QZU1YM7
-
- MDL: MFCD00009713
- Inchi: 1S/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3/b3-2+
- InChI Key: VTIODUHBZHNXFP-NSCUHMNNSA-N
- SMILES: C(CCO)/C=C/C
Computed Properties
- Exact Mass: 100.08900
- Monoisotopic Mass: 100.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Not determined
- Density: 0.851 g/mL at 25 °C(lit.)
- Melting Point: 22.55°C (estimate)
- Boiling Point: 159-160 °C(lit.)
- Flash Point: Fahrenheit: 141.8 ° f
Celsius: 61 ° c - Refractive Index: n20/D 1.439(lit.)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 20.23000
- LogP: 1.33500
- FEMA: 3430
- Solubility: Slightly soluble in water
(4E)-4-Hexen-1-ol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:1993
- WGK Germany:3
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Safety Term:3.2
- Packing Group:III
- HazardClass:3.2
- PackingGroup:III
- TSCA:Yes
- Storage Condition:Sealed in dry,Room Temperature
(4E)-4-Hexen-1-ol Customs Data
- HS CODE:2905290000
- Customs Data:
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(4E)-4-Hexen-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H925015-50mg |
(4E)-4-Hexen-1-ol |
928-92-7 | 50mg |
$ 65.00 | 2023-09-07 | ||
| TRC | H925015-100mg |
(4E)-4-Hexen-1-ol |
928-92-7 | 100mg |
$ 87.00 | 2023-09-07 | ||
| TRC | H925015-500mg |
(4E)-4-Hexen-1-ol |
928-92-7 | 500mg |
$ 109.00 | 2023-09-07 | ||
| Ambeed | A1360391-5g |
(E)-Hex-4-en-1-ol |
928-92-7 | 98% (E>85%) | 5g |
$66.0 | 2025-04-15 | |
| Ambeed | A1360391-25g |
(E)-Hex-4-en-1-ol |
928-92-7 | 98% (E>85%) | 25g |
$86.0 | 2025-04-15 | |
| Ambeed | A1360391-100g |
(E)-Hex-4-en-1-ol |
928-92-7 | 98% (E>85%) | 100g |
$278.0 | 2025-04-15 | |
| abcr | AB332535-1 g |
4-Hexen-1-ol, predominantly trans, 97%; . |
928-92-7 | 97% | 1g |
€79.60 | 2023-04-26 | |
| abcr | AB332535-5 g |
4-Hexen-1-ol, predominantly trans, 97%; . |
928-92-7 | 97% | 5g |
€146.10 | 2023-04-26 | |
| abcr | AB332535-10 g |
4-Hexen-1-ol, predominantly trans, 97%; . |
928-92-7 | 97% | 10g |
€214.10 | 2023-04-26 | |
| abcr | AB332535-25 g |
4-Hexen-1-ol, predominantly trans, 97%; . |
928-92-7 | 97% | 25g |
€381.00 | 2023-04-26 |
(4E)-4-Hexen-1-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: (Ethenyloxy)trimethylsilane Catalysts: (SP-5-41)-Dichloro[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylid… Solvents: Dichloromethane ; 3 h, 50 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ; 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
- Total Synthesis of (-)-Histrionicotoxin, Organic Letters, 2011, 13(16), 4446-4449
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ; 0 °C; 90 min, 0 °C
1.2 Solvents: Ethyl acetate
1.3 Reagents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water
1.2 Solvents: Ethyl acetate
1.3 Reagents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water
Reference
- Capturing primary ozonides for a syn-dihydroxylation of olefins, Nature Chemistry, 2023, 15(9), 1262-1266
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ammonia
Reference
- Stereoselective synthesis of alkenyl alcohols using dissolving metal (calcium, sodium) reduction, Synthetic Communications, 1991, 21(3), 435-41
Production Method 5
Reaction Conditions
1.1 Reagents: Methyllithium Catalysts: Cuprous cyanide Solvents: Diethyl ether , Pentane
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- A stereoselective synthesis of functionalized alkenyllithiums and alkenyl cyanocuprates by the copper(I)-catalyzed coupling of organolithium reagents with α-lithiated cyclic enol ethers, Journal of the American Chemical Society, 1989, 111(6), 2363-5
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium
Reference
- 3,4-Dihydro-2H-pyran, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4
Production Method 7
Production Method 8
Reaction Conditions
1.1 Reagents: (Ethenyloxy)trimethylsilane Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; 1.5 h, reflux
Reference
- Development of Isomerization and Cycloisomerization with Use of a Ruthenium Hydride with N-Heterocyclic Carbene and Its Application to the Synthesis of Heterocycles, Journal of Organic Chemistry, 2006, 71(11), 4255-4261
Production Method 9
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether , p-Xylene
Reference
- Synthesis of (+/-)-brevioxime and (+/-)-puraquinonic acid and studies on peptide ligation and acyl transfer, 2003, , 64(7),
Production Method 10
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether
Reference
- Magnesium ring scission reaction of 2-alkyl-3-chlorotetrahydropyran, Huaxue Xuebao, 1987, 45(11), 1138-9
Production Method 11
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
- Iron-Catalyzed Intramolecular Allylic C-H Amination, Journal of the American Chemical Society, 2012, 134(4), 2036-2039
Production Method 12
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
- Catalytic Epoxidation of Alkenes with Oxone, Journal of Organic Chemistry, 1995, 60(5), 1391-407
Production Method 13
Production Method 14
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: tert-Butyl methyl ether ; overnight, rt
1.2 Reagents: Sulfuric acid Solvents: Water
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
- Iodide-catalyzed cyclization of unsaturated N-chloroamines: a new way to synthesize 3-chloropiperidines, European Journal of Organic Chemistry, 2002, (18), 3171-3178
Production Method 15
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diisopropyl ether
Reference
- The synthesis of some 4-alken-1-ols, Journal of the American Chemical Society, 1950, 72, 2120-2
Production Method 16
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 0 °C → rt; 5 min, rt
1.2 Reagents: Sodium sulfate Solvents: Water ; 0 °C
1.2 Reagents: Sodium sulfate Solvents: Water ; 0 °C
Reference
- Total Synthesis and Biological Evaluation of Siladenoserinol A and its Analogues, Angewandte Chemie, 2018, 57(18), 5147-5150
Production Method 17
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; -78 °C
Reference
- Highly Functionalized and Potent Antiviral Cyclopentane Derivatives Formed by a Tandem Process Consisting of Organometallic, Transition-Metal-Catalyzed, and Radical Reaction Steps, Chemistry - A European Journal, 2014, 20(33), 10298-10304
Production Method 18
Production Method 19
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
- Intramolecular N-alkenylnitrone additions. Regio- and stereochemistry, Tetrahedron, 1985, 41(17), 3497-509
(4E)-4-Hexen-1-ol Raw materials
- 3-chloro-2-methyltetrahydropyran
- 4-Hexenal,(4E)-
- 3-Bromo-2-methyltetrahydro-2H-pyran
- 2-Hydroxytetrahydrofuran
- 2H-Pyran, 5,6-dihydro-2-methyl-
- Ethyltriphenylphosphonium IodideDISCONTINUED SEE E931955
- Methyllithium (1.6M in Diethyl Ether)
- 5-Hexen-1-ol
- Valpromide
- 2H-Pyran, 3-chlorotetrahydro-2-methyl-
- 3,4-Dihydro-2H-pyran
- Lithium, (3,4-dihydro-2H-pyran-6-yl)-
- 4-Hexenoic acid, ethyl ester, (4E)-
(4E)-4-Hexen-1-ol Preparation Products
(4E)-4-Hexen-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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